Cas no 99683-30-4 (Diethyl 2-oxohexane-1,6-dicarboxylate)

• Product Name: Diethyl 2-oxohexane-1,6-dicarboxylate
• CAS No: 99683-30-4
• MF: C₁₀H₁₆O₅
• MW: 216.231043815613
• MDL: MFCD01319629
• CID: 1068745
• PubChem ID: 10932844
• Update Time: 2025-06-10

Diethyl 2-oxohexane-1,6-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 2-oxohexane-1,6-dicarboxylate
• diethyl 2-oxohexanedioate
• 2-oxo-adipic acid diethyl ester
• 2-Oxo-adipinsaeure-diaethylester
• diethyl 2-oxohexandioate
• Hexanedioic acid,2-oxo-,diethyl ester
• 99683-30-4
• AKOS016017129
• DTXSID10448838
• MFCD01319629
• Hexanedioic acid, 2-oxo-, diethyl ester
• SCHEMBL15842189

• MDL： MFCD01319629
• Inchi： 1S/C10H16O5/c1-3-14-9(12)7-5-6-8(11)10(13)15-4-2/h3-7H2,1-2H3
• InChI Key： LRSVGRBPVQKHQT-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC(C(=O)OCC)=O)=O

Computed Properties

• Exact Mass: 216.10000
• Monoisotopic Mass: 216.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 9
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67000
• LogP: 0.85200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Diethyl 2-oxohexane-1,6-dicarboxylate

Recent Advances in the Application of Diethyl 2-oxohexane-1,6-dicarboxylate (CAS: 99683-30-4) in Chemical Biology and Pharmaceutical Research

Diethyl 2-oxohexane-1,6-dicarboxylate (CAS: 99683-30-4) is a key intermediate in organic synthesis and pharmaceutical chemistry, widely used in the preparation of various bioactive molecules. Recent studies have highlighted its significance in the development of novel therapeutic agents and chemical probes. This research brief aims to summarize the latest advancements in the application of this compound, focusing on its synthetic utility, biological activities, and potential pharmaceutical applications.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Diethyl 2-oxohexane-1,6-dicarboxylate as a precursor for the synthesis of γ-lactam derivatives, which exhibit potent inhibitory effects against cancer cell lines. The study demonstrated that modifications at the carbonyl and ester groups of the compound could significantly enhance its bioactivity, paving the way for the development of new anticancer agents. The findings underscore the versatility of this compound in medicinal chemistry.

Another recent investigation, reported in Organic & Biomolecular Chemistry, focused on the catalytic asymmetric synthesis of chiral building blocks using Diethyl 2-oxohexane-1,6-dicarboxylate. The study employed organocatalysts to achieve high enantioselectivity, which is critical for the production of optically active pharmaceuticals. This approach not only improves the efficiency of synthetic routes but also reduces the environmental impact associated with traditional methods.

Furthermore, Diethyl 2-oxohexane-1,6-dicarboxylate has been utilized in the design of prodrugs for targeted drug delivery. A 2024 study in Advanced Drug Delivery Reviews highlighted its role in the development of esterase-sensitive prodrugs, which release active drugs upon enzymatic cleavage. This strategy enhances drug bioavailability and minimizes off-target effects, making it particularly valuable for treating diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has also been investigated for its potential in chemical biology. A recent preprint on bioRxiv described its use as a chemical probe to study enzyme mechanisms. By incorporating fluorescent tags, researchers were able to monitor enzyme-substrate interactions in real-time, providing insights into catalytic processes and aiding in the discovery of enzyme inhibitors.

Despite these promising developments, challenges remain in optimizing the synthetic routes and scalability of Diethyl 2-oxohexane-1,6-dicarboxylate-based compounds. Future research should focus on improving yield and purity while exploring new applications in drug discovery and chemical biology. Collaborative efforts between academia and industry will be essential to translate these findings into clinically relevant therapies.

In conclusion, Diethyl 2-oxohexane-1,6-dicarboxylate (CAS: 99683-30-4) continues to be a valuable tool in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate and its potential in drug development highlight the importance of ongoing research in this area. The latest studies demonstrate its applicability in diverse fields, from anticancer drug design to enzyme mechanism studies, underscoring its significance in advancing biomedical science.